Cas no 28631-66-5 (Aniline Blue solution)

• Product Name: Aniline Blue solution
• CAS No: 28631-66-5
• MF: C₃₂H₂₅N₃Na₂O₉S₃
• MW: 737.730146169662
• MDL: MFCD00036130
• CID: 255473
• PubChem ID: 135871623
• Update Time: 2025-05-22

Aniline Blue solution Chemical and Physical Properties

Names and Identifiers

• MARINE BLUE V
• CI ACID BLUE 22
• CI NO 42755
• CI NO 42780
• CHINA BLUE
• COTTON BLUE
• INK BLUE
• Aniline Blue, sodium salt
• Aniline Blue
• Aniline Blue solution
• ANILINE BLUE, WATER SOLUBLE PRACTICAL GRADE C.I. NO. 42755
• 2-amino-1-phenylethanone hydrochloride
• 2-Aminoacetophenone HCl
• 2-aminoacetophenonehydrochloride
• 2-oxo-2-phenyl-ethyl-ammonium chloride
• aminoacetophenone hydrochloric acid
• aminomethyl phenyl ketone hydrochloride
• aminomethyl[[4-(sulfophenyl)-amino]phenyl][4-[[(sulfophenyl)amino]-2,5-cyclohexadien-1-ylidene]methyl]benzenesulfonic acid disodium salt
• Aniline Blue, sodiuM salt, pure, water soluble, certified
• Aniline Blue, sodium salt, water soluble, certified, pure
• Phenacylamine hydrochloride
• Aniline blue, water soluble
• Disodium hydrogen aminomethyl[[4-[(sulphonatophenyl)amino]phenyl][4-[(sulphonatophenyl)imino]cyclohexa-2,5-dien-1-ylidene]methyl]benzenesulphonate
• Aniline blue water soluble
• Acid Blue 22
• Aniline Blue (C.I. 42755)
• Aniline Blue (spirit soluble)
• C32H25N3O9S3.2Na
• 6936AF
• sodium 2-amino-3-methyl-5-((E)-((E)-4-(4-sulfonatophenylimino)cyclohexa-2,5-dienylidene)(4-(4-sulfophenylamino)phenyl)methyl)benzenesulfonate
• CID 135871623
• 2R
• ANILINE BLUE WATER-SOLUBLE FOR MICROSCOP Y
• ANILINE BLUE, WATER SOLUBLE, CI 42755
• Aniline Blue, sodium salt, water soluble, high purity biological stain, pure
• Benzenesulfonic acid, aminomethyl4-(sulfophenyl)aminophenyl4-(sulfophenyl)imino-2,5-cyclohexadien-1-ylidenemethyl-, disodium salt
• Acid blue 22 (C.I. 42755)
• Aniline Blue sodium
• 28631-66-5
• AKOS016372187
• F82965
• disodium;2-amino-3-methyl-5-[[4-(4-sulfonatoanilino)phenyl]-[4-(4-sulfophenyl)iminocyclohexa-2,5-dien-1-ylidene]methyl]benzenesulfonate
• CI 42755
• MFCD00036130
• 8004-91-9
• Sodium 2-amino-3-methyl-5-((Z)-((Z)-4-((4-sulfonatophenyl)imino)cyclohexa-2,5-dien-1-ylidene)(4-((4-sulfophenyl)amino)phenyl)methyl)benzenesulfonate
• C.I. Acid Blue 22
• Aniline Blue (spirit soluble) ,
• Aniline Blue,sodium salt
• Aniline blue, soluble in water
• disodium 2-amino-3-methyl-5-({4-[(4-sulfonatophenyl)amino]phenyl}[(1E,4E)-4-[(4-sulfophenyl)imino]cyclohexa-2,5-dien-1-ylidene]methyl)benzenesulfonate

• MDL： MFCD00036130
• Inchi： 1S/C32H27N3O9S3.2Na/c1-20-18-23(19-30(32(20)33)47(42,43)44)31(21-2-6-24(7-3-21)34-26-10-14-28(15-11-26)45(36,37)38)22-4-8-25(9-5-22)35-27-12-16-29(17-13-27)46(39,40)41;;/h2-19,34H,33H2,1H3,(H,36,37,38)(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2/b31-22-,35-25+;;
• InChI Key： XOSXWYQMOYSSKB-LDKJGXKFSA-L
• SMILES： S(C1C(=C(C)C=C(C=1)C(=C1C=CC(C=C1)=NC1C=CC(=CC=1)S(=O)(=O)O)C1C=CC(=CC=1)NC1C=CC(=CC=1)S(=O)(=O)[O-])N)(=O)(=O)[O-].[Na+].[Na+] |c:9,t:16|

Computed Properties

• Exact Mass: 737.05500
• Monoisotopic Mass: 737.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 6
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 7.6
• Topological Polar Surface Area: 244

Experimental Properties

• Color/Form: Tasteless dark brown to purple crystal powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 244.32000
• LogP: 8.97290
• Solubility: Soluble in water
• Vapor Pressure: No data available

Aniline Blue solution Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：2
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： 37/39-26-36
• Hazardous Material Identification：
• Storage Condition：Store at +15°C to +30°C.

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Material Chemicals Colorants and Pigments

Additional information on Aniline Blue solution

Research Briefing on Aniline Blue Solution (28631-66-5) in Chemical Biology and Medicine

Aniline Blue solution (CAS: 28631-66-5) is a vital staining agent widely used in histology, microbiology, and biomedical research. Recent studies have explored its applications in cell wall staining, polysaccharide visualization, and as a fluorescent probe for biological imaging. This briefing synthesizes the latest advancements and research findings related to Aniline Blue solution, highlighting its chemical properties, mechanisms of action, and emerging applications in the life sciences.

A 2023 study published in the Journal of Histochemistry & Cytochemistry demonstrated the efficacy of Aniline Blue solution in staining callose deposits in plant cell walls, providing insights into plant-pathogen interactions. The research utilized advanced microscopy techniques to quantify fluorescence intensity, revealing a linear correlation between Aniline Blue concentration and signal detection (0.1-1.0% w/v solutions). These findings have significant implications for studying plant defense mechanisms and developing agricultural biocontrol strategies.

In the field of medical diagnostics, recent work published in Analytical Biochemistry (2024) has investigated Aniline Blue's potential as a selective stain for acidic polysaccharides in human tissues. The study compared 28631-66-5 with other histological stains, finding superior specificity for sulfated glycosaminoglycans at pH 2.5. This property makes it particularly valuable for cartilage research and connective tissue disorders, offering researchers a reliable tool for extracellular matrix analysis.

Emerging applications in cancer research have been reported in a 2024 Nature Methods paper, where Aniline Blue solution was modified with nanoparticle carriers for targeted delivery to tumor microenvironments. The modified formulation (28631-66-5 conjugated with polyethylene glycol) showed enhanced permeability and retention effects in murine models, suggesting potential for both diagnostic imaging and drug delivery systems. This innovative approach represents a significant advancement in theranostic applications.

Quality control and standardization of Aniline Blue solutions have been addressed in recent pharmacopeial updates. The European Pharmacopoeia 11th Edition (2023) includes new specifications for 28631-66-5 purity (≥95% by HPLC) and stability testing protocols. These standards ensure batch-to-batch consistency for research and clinical applications, particularly important for quantitative microscopy studies where staining intensity must be precisely controlled.

Future research directions highlighted in a 2024 review in Chemical Biology & Drug Design suggest exploring Aniline Blue's interactions with amyloid fibrils and its potential as a diagnostic marker for neurodegenerative diseases. Preliminary data indicate that 28631-66-5 shows selective binding to β-sheet structures, opening new avenues for Alzheimer's and Parkinson's disease research. These developments position Aniline Blue solution as a versatile tool bridging chemical biology and medical diagnostics.